Cas no 2228591-83-9 (3-(1,3-dimethyl-1H-pyrazol-4-yl)-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-(1,3-dimethyl-1H-pyrazol-4-yl)-2-hydroxy-2-methylpropanoic acid
• CAS No: 2228591-83-9
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 5946118
• PubChem ID: 165625137
• Update Time: 2025-05-25

3-(1,3-dimethyl-1H-pyrazol-4-yl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-dimethyl-1H-pyrazol-4-yl)-2-hydroxy-2-methylpropanoic acid
• EN300-1765649
• 2228591-83-9

• Inchi： 1S/C9H14N2O3/c1-6-7(5-11(3)10-6)4-9(2,14)8(12)13/h5,14H,4H2,1-3H3,(H,12,13)
• InChI Key： AZDNIVXAAUPXLE-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C)CC1=CN(C)N=C1C

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-(1,3-dimethyl-1H-pyrazol-4-yl)-2-hydroxy-2-methylpropanoic acid

3-(1,3-Dimethyl-1H-pyrazol-4-yl)-2-hydroxy-2-methylpropanoic Acid: A Comprehensive Overview

3-(1,3-Dimethyl-1H-pyrazol-4-yl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2228591-83-9) is a unique organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyrazole ring, hydroxyl group, and methyl substituents. The molecule's structure allows for diverse functional groups that can be exploited in drug design, agrochemicals, and materials science.

The pyrazole ring in the molecule is a key structural feature that contributes to its reactivity and selectivity. Pyrazoles are known for their ability to act as both hydrogen bond donors and acceptors, making them valuable in medicinal chemistry for improving drug bioavailability. Recent studies have highlighted the role of pyrazole-containing compounds in modulating enzyme activity and receptor binding, which is critical for developing new therapeutic agents.

The hydroxyl group present in the molecule adds another layer of functionality. Hydroxyl groups are known to enhance solubility and improve the pharmacokinetic properties of drugs. This feature makes 3-(1,3-dimethyl-1H-pyrazol-4-yl)-2-hydroxy-2-methylpropanoic acid a promising candidate for use in drug delivery systems. Researchers have explored its potential as a prodrug, where the hydroxyl group can be modified to release active pharmaceutical ingredients under specific conditions.

The methyl substituents on the pyrazole ring further enhance the molecule's stability and lipophilicity. These substituents play a crucial role in optimizing the compound's partition coefficient, which is essential for its absorption and distribution within biological systems. Recent advancements in computational chemistry have allowed researchers to predict the optimal placement of these substituents to maximize their therapeutic efficacy while minimizing adverse effects.

One of the most exciting developments involving this compound is its application in antibiotic research. Studies have shown that derivatives of 3-(1,3-dimethyl-1H-pyrazol-4-yl)-2-hydroxy-2-methylpropanoic acid exhibit potent activity against multidrug-resistant bacterial strains. This discovery has sparked interest in exploring its potential as a novel antibiotic agent, particularly in light of the growing threat of antimicrobial resistance.

In addition to its pharmacological applications, this compound has also been investigated for its role in agricultural chemistry. Researchers have found that certain analogs of this compound can act as plant growth regulators, enhancing crop yield and resilience to environmental stressors. This dual functionality underscores the versatility of 3-(1,3-dimethyl-1H-pyrazol-4-yl)-2-hydroxy-2-methylpropanoic acid across multiple disciplines.

Recent advancements in synthetic methodologies have made it possible to produce this compound with high efficiency and purity. Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have significantly streamlined the production process. These innovations not only reduce costs but also minimize environmental impact, aligning with current sustainability goals in chemical manufacturing.

The cas no 2228591-83-9 identifier provides a standardized reference for this compound within scientific literature and regulatory frameworks. Ensuring accurate identification is crucial for maintaining consistency across research studies and facilitating collaboration among scientists worldwide.

In conclusion, 3-(1,3-dimethyl-1H-pyrazol-4-yl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2228591